Cas no 958451-78-0 ( )

• Product Name: &nbsp
• CAS No: 958451-78-0
• MF: C₈H₉BF₂O₃
• MW: 201.963069677353
• CID: 1001685
• PubChem ID: 45158723
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• [2-(difluoromethoxy)-3-methylphenyl]boronic acid
• 2-difluoromethoxy-3-methyl-benzeneboronic acid
• 958451-78-0
• DTXSID50669681
•  

• Inchi： 1S/C8H9BF2O3/c1-5-3-2-4-6(9(12)13)7(5)14-8(10)11/h2-4,8,12-13H,1H3
• InChI Key： HCNMYMKJTFLPOQ-UHFFFAOYSA-N
• SMILES： FC(OC1C(B(O)O)=CC=CC=1C)F

Computed Properties

• Exact Mass: 202.06100
• Monoisotopic Mass: 202.0612806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69000
• LogP: 0.27620